Cas no 2679949-51-8 (rac-(3aR,4S,9bS)-8-chloro-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid)

• Product Name: rac-(3aR,4S,9bS)-8-chloro-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid
• CAS No: 2679949-51-8
• MF: C₁₃H₁₂ClNO₂
• MW: 249.692882537842
• CID: 5644916
• PubChem ID: 7109135
• Update Time: 2025-06-03

rac-(3aR,4S,9bS)-8-chloro-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3aR,4S,9bS)-8-chloro-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-4-carboxylic acid
• (3aR,4S,9bS)-8-chloro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid
• EN300-28254180
• 2679949-51-8
• rac-(3aR,4S,9bS)-8-chloro-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid

• Inchi： 1S/C13H12ClNO2/c14-7-4-5-11-10(6-7)8-2-1-3-9(8)12(15-11)13(16)17/h1-2,4-6,8-9,12,15H,3H2,(H,16,17)/t8-,9+,12-/m1/s1
• InChI Key： XQVYWCCDLAHPNJ-VDDIYKPWSA-N
• SMILES： ClC1C=CC2=C(C=1)[C@@H]1C=CC[C@@H]1[C@H](C(=O)O)N2

Computed Properties

• Exact Mass: 249.0556563g/mol
• Monoisotopic Mass: 249.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.3Ų

Additional information on rac-(3aR,4S,9bS)-8-chloro-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid

Latest Research on rac-(3aR,4S,9bS)-8-chloro-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid (CAS: 2679949-51-8)

Recent studies on rac-(3aR,4S,9bS)-8-chloro-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid (CAS: 2679949-51-8) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopentacquinoline scaffold, has garnered attention due to its promising pharmacological properties, including its role as a modulator of specific biological targets. The following sections provide an overview of the latest research findings, focusing on its synthesis, mechanism of action, and potential applications.

The synthesis of rac-(3aR,4S,9bS)-8-chloro-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid has been optimized in recent studies to improve yield and purity. Researchers have employed asymmetric catalytic methods to achieve enantioselective synthesis, which is critical for its biological activity. The compound's structural complexity, particularly the cyclopentacquinoline core, poses significant synthetic challenges, but advancements in organocatalysis and transition metal catalysis have enabled more efficient routes to its production.

In terms of biological activity, rac-(3aR,4S,9bS)-8-chloro-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid has demonstrated potent inhibitory effects on specific enzymes involved in inflammatory pathways. Recent in vitro and in vivo studies have shown that this compound selectively targets key signaling molecules, such as kinases and G-protein-coupled receptors (GPCRs), which are implicated in various diseases, including cancer and autoimmune disorders. Its ability to modulate these targets with high specificity suggests its potential as a lead compound for drug development.

Further investigations into the pharmacokinetic and pharmacodynamic properties of this compound have revealed favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Preclinical studies in animal models have indicated good oral bioavailability and minimal off-target effects, making it a promising candidate for further clinical evaluation. Additionally, its stability under physiological conditions and low toxicity profile enhance its suitability for therapeutic use.

The potential applications of rac-(3aR,4S,9bS)-8-chloro-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid extend beyond its immediate pharmacological effects. Researchers are exploring its utility as a molecular probe to study disease mechanisms and as a scaffold for the design of derivatives with enhanced activity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation into clinical trials.

In conclusion, rac-(3aR,4S,9bS)-8-chloro-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with its promising biological activity, position it as a valuable tool for both research and therapeutic development. Future studies will likely focus on optimizing its efficacy and safety profiles, as well as exploring its potential in combination therapies.